Cas no 105104-40-3 (3-chloro-2-(methoxymethoxy)prop-1-ene)

• Product Name: 3-chloro-2-(methoxymethoxy)prop-1-ene
• CAS No: 105104-40-3
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• MDL: MFCD00130115
• CID: 126592
• PubChem ID: 10678294
• Update Time: 2025-10-24

3-chloro-2-(methoxymethoxy)prop-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROMETHYL)-3,5-DIOXAHEX-1-ENE
• Chloromethyldioxahexene
• 2-(Chloromethyl)-3,5-dioxa-1-hexene
• 2-(Methoxymethoxy)-3-chloro-1-propene
• 2-(Methoxymethoxy)allyl chloride
• 3-chloro-2-(methoxymethoxy)prop-1-ene
• 2-methoxymethyloxy-allyl chloride
• 2-MOMO-allyl chloride
• 3-Chloro-2-(methoxymethoxy)-1-propene
• 1-Propene, 3-chloro-2-(methoxymethoxy)-
• JKHPOPCIKQQRPU-UHFFFAOYSA-N
• SB12739
• NE42973
• 2-(chloromethyl)-3,5-dioxahexa-1-ene
• 3-chloro-2-(methoxymethyloxy)-prop-1-ene
• T
• SCHEMBL1001049
• 105104-40-3
• P10081
• SY053451
• AKOS006221478
• AS-50395
• DTXSID70443309
• FT-0692097
• CS-0055666
• MFCD00130115
• EN300-112080

• MDL： MFCD00130115
• Inchi： 1S/C5H9ClO2/c1-5(3-6)8-4-7-2/h1,3-4H2,2H3
• InChI Key： JKHPOPCIKQQRPU-UHFFFAOYSA-N
• SMILES： ClCC(=C)OCOC

Computed Properties

• Exact Mass: 136.02900
• Monoisotopic Mass: 136.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1,1 g/cm3
• Boiling Point: 63°C/35.3mmHg
• Flash Point: 57.281°C
• Refractive Index: 1.4430-1.4450
• PSA: 18.46000
• LogP: 1.35940

3-chloro-2-(methoxymethoxy)prop-1-ene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Safety Term：Risk Statements 10Safety Statements 16RIDADR 1993
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-chloro-2-(methoxymethoxy)prop-1-ene

Introduction to 3-chloro-2-(methoxymethoxy)prop-1-ene (CAS No. 105104-40-3)

3-chloro-2-(methoxymethoxy)prop-1-ene, identified by the Chemical Abstracts Service Number (CAS No.) 105104-40-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of a chloro substituent and two methoxymethoxy groups, has garnered attention for its potential applications in synthetic chemistry and as a building block for more complex molecules.

The structural formula of 3-chloro-2-(methoxymethoxy)prop-1-ene can be represented as follows: CH₂=C(Cl)-OCH₂-OCH₃. This configuration imparts distinct reactivity patterns, making it a valuable intermediate in the synthesis of various pharmacologically active compounds. The presence of the chloro group at the third carbon and the methoxymethoxy groups at the second carbon introduces both electrophilic and nucleophilic centers, facilitating diverse chemical transformations.

In recent years, there has been growing interest in exploring the applications of 3-chloro-2-(methoxymethoxy)prop-1-ene in medicinal chemistry. Its structural features make it an attractive candidate for further derivatization, leading to novel compounds with potential therapeutic benefits. Researchers have been particularly intrigued by its role in the synthesis of heterocyclic compounds, which are known for their wide-ranging biological activities.

One of the most compelling aspects of 3-chloro-2-(methoxymethoxy)prop-1-ene is its utility as a precursor in the preparation of complex organic molecules. The compound's ability to undergo various reactions, such as nucleophilic substitution, elimination, and addition reactions, allows chemists to construct intricate scaffolds with precision. This versatility has made it a staple in synthetic laboratories focused on developing new pharmaceuticals.

Recent studies have highlighted the importance of 3-chloro-2-(methoxymethoxy)prop-1-ene in the development of small-molecule drugs. For instance, researchers have utilized this compound to synthesize derivatives that exhibit antimicrobial and anti-inflammatory properties. The methoxymethoxy groups, in particular, have been found to enhance binding affinity to biological targets, improving the efficacy of drug candidates.

The synthesis of 3-chloro-2-(methoxymethoxy)prop-1-ene itself is a testament to the advancements in organic synthesis techniques. Modern methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. This accessibility has spurred further innovation, with scientists exploring new ways to leverage its structural features.

In addition to its pharmaceutical applications, 3-chloro-2-(methoxymethoxy)prop-1-ene has shown promise in materials science. Its ability to form stable polymers and copolymers has led to investigations into its use as a monomer for advanced materials. These materials could find applications in coatings, adhesives, and even electronic components, showcasing the broad utility of this compound.

The chemical reactivity of 3-chloro-2-(methoxymethoxy)prop-1-ene is further enhanced by its ability to participate in cross-coupling reactions. These reactions are pivotal in modern synthetic organic chemistry, allowing for the formation of carbon-carbon bonds under mild conditions. The compound's compatibility with palladium-catalyzed reactions has made it a valuable tool in constructing complex molecular architectures.

As research continues to evolve, the applications of 3-chloro-2-(methoxymethoxy)prop-1-ene are expected to expand. The integration of computational chemistry and machine learning techniques has provided new insights into its reactivity and potential uses. These advancements are likely to drive further innovation, opening up new avenues for exploration in both academic and industrial settings.

The safety profile of 3-chloro-2-(methoxymethoxy)prop-1-ene is another critical consideration. While it is not classified as a hazardous substance under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. Researchers must adhere to established protocols for storage, handling, and disposal to mitigate any potential risks.

In conclusion,3-chloro - 2 - (meth ox ym eth oxy ) prop - 1 - ene (CAS No . 105104 - 40 - 3 ) is a versatile and important compoun d with significant potential i n pharmaceuticals , materi als science , and othe r fi elds . Its unique st ructure an d reactivity pa t tern s make i t an invaluable intermediate f or synthetic chemists . As resear ch conti nues t o advanc e , t he app lic ati ons o f thi s compoun d are l ikely t o e xpand , drivi ng furthe r innovati on an d disco ve ry .